Cas no 255730-18-8 (Artemisone)

• Product Name: Artemisone
• CAS No: 255730-18-8
• MF: C₁₉H₃₁NO₆S
• MW: 401.517544984818
• CID: 246799
• PubChem ID: 11531457
• Update Time: 2025-10-29

Artemisone Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine,4-[(3R,5aS,6R,8aS,9R,10R,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl]-,1,1-dioxide
• Artemifone
• Thiomorpholine,4-[(3R,5aS,6R,8aS,9R,10R,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10
• 4-[(3R,5aS,6R,8aS,9R,10R,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl]thiomorpholine 1,1-dioxide
• 4-benzamide
• Benzamide, 4-[(3-nitrophenoxy)methyl]-
• CTK3C2059
• 10alpha-[4'-(S,S-Dioxothiomorpholin-1'-yl)]-10-deoxodihydroartemisinin
• BAY 44-9585
• Artemisone
• AKOS040741166
• BAY-449585
• HY-19502
• 255730-18-8
• Q27266724
• 4-((3R,5aS,6R,8aS,9R,10R,12R,12aR)-3,6,9-Trimethyldecahydro-12H-3,12-epoxypyrano(4,3-j)(1,2)benzodioxepin-10-yl)thiomorpholine-1,1-dione
• CHEMBL516268
• 4-[(1R,4S,5R,8S,9R,10R,12R,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl]-1,4-thiazinane 1,1-dioxide
• SCHEMBL22863299
• MS-26839
• CS-0015600
• 4-((3R,5aS,6R,8aS,9R,10R,12R,12aR)-3,6,9-trimethyldecahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10-yl)thiomorpholine 1,1-dioxide
• Artemisone [INN]
• DA-50723
• 4-((3R,5aS,6R,8aS,9R,10R,12R,12aR)-3,6,9-Trimethyldecahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10-yl)thiomorpholine 1,1-dioxide;
• G13822
• artemisona
• 796LMW5BUZ
• artemisonum

• Inchi： 1S/C19H31NO6S/c1-12-4-5-15-13(2)16(20-8-10-27(21,22)11-9-20)23-17-19(15)14(12)6-7-18(3,24-17)25-26-19/h12-17H,4-11H2,1-3H3/t12-,13-,14+,15+,16-,17-,18-,19-/m1/s1
• InChI Key： FDMUNKXWYMSZIR-NQWKWHCYSA-N
• SMILES： S1(CCN(CC1)[C@H]1[C@H](C)[C@@H]2CC[C@@H](C)[C@@H]3CC[C@@]4(C)OO[C@@]23[C@@H](O4)O1)(=O)=O

Computed Properties

• Exact Mass: 401.18700
• Monoisotopic Mass: 401.18720888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 82.68000
• LogP: 2.59590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Artemisinins

Additional information on Artemisone

Professional Introduction to Artemisone (CAS No. 255730-18-8)

Artemisone, a compound with the chemical formula CAS No. 255730-18-8, has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This compound, belonging to the class of natural products derived from plants, has been extensively studied for its pharmacological effects, particularly in the context of anti-inflammatory and anticancer treatments. The growing interest in Artemisone stems from its ability to modulate various cellular pathways, making it a promising candidate for developing novel drugs.

The chemical structure of Artemisone is characterized by a complex framework that includes multiple functional groups, which contribute to its biological activity. Research has shown that Artemisone exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These effects are achieved through the modulation of nuclear factor kappa B (NF-κB) signaling pathways, which are crucial in regulating inflammatory responses.

In recent years, the study of Artemisone has been further advanced by its investigation as a potential chemopreventive agent against various types of cancer. Preclinical studies have demonstrated that Artemisone can induce apoptosis in cancer cells while sparing healthy cells, suggesting its selectivity and safety profile. The mechanism behind this selective toxicity involves the disruption of microtubule formation and the induction of oxidative stress in cancer cells, leading to their programmed cell death.

One of the most intriguing aspects of Artemisone is its interaction with specific enzymes and receptors that are overexpressed in cancer cells. For instance, studies have shown that Artemisone can bind to and inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in cancer progression and pain mediation. By targeting COX-2, Artemisone not only reduces inflammation but also impairs the survival and proliferation of cancer cells.

The pharmacokinetic properties of Artemisone have also been thoroughly examined to ensure its efficacy and safety in clinical applications. Research indicates that Artemisone exhibits good oral bioavailability and a favorable distribution pattern within the body, allowing it to reach target tissues effectively. Additionally, its metabolic stability suggests that it can be administered repeatedly without significant accumulation or toxicity.

Recent advancements in drug delivery systems have further enhanced the potential of Artemisone as a therapeutic agent. Nanoparticle-based formulations have been developed to improve the solubility and targeted delivery of Artemisone to cancerous tissues. These formulations have shown promise in preclinical trials by increasing the drug's bioavailability and reducing off-target effects.

The combination therapy approach involving Artemisone with other conventional chemotherapeutic agents has also been explored. Studies have revealed that when used in conjunction with drugs like paclitaxel or doxorubicin, Artemisone can synergistically enhance anti-cancer effects while minimizing side effects. This combination therapy holds great promise for patients who have developed resistance to single-agent chemotherapy.

The regulatory landscape for Artemisone is evolving as more clinical data becomes available. Regulatory agencies are closely monitoring ongoing trials to evaluate its safety and efficacy for various indications. The positive results from phase II clinical trials have prompted pharmaceutical companies to invest heavily in further research and development, aiming to bring Artemisone-based therapies to market.

The future directions for Artemisone research include exploring its potential in treating other diseases beyond cancer and inflammation. Preliminary studies suggest that it may have neuroprotective properties, making it a candidate for investigating neurodegenerative disorders such as Alzheimer's disease. Additionally, research is underway to understand how genetic variations among individuals may influence their response to Artemisone therapy.

In conclusion, Artemisone (CAS No. 255730-18-8) represents a significant advancement in pharmaceutical research due to its multifaceted therapeutic potential. Its ability to modulate inflammatory pathways, induce apoptosis in cancer cells, and interact with specific enzymes makes it a versatile compound with broad applications. As more research unfolds and clinical trials progress, the full therapeutic spectrum of Artemisone is expected to become clearer, paving the way for innovative treatments across multiple medical disciplines.